Cas no 1797158-84-9 (1H-pyrazole-3-sulfonamide)

• Product Name: 1H-pyrazole-3-sulfonamide
• CAS No: 1797158-84-9
• MF: C₃H₅N₃O₂S
• MW: 147.155698537827
• CID: 4614711
• Update Time: 2022-09-22

1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole-3-sulfonamide

• Inchi： 1S/C3H5N3O2S/c4-9(7,8)3-1-2-5-6-3/h1-2H,(H,5,6)(H2,4,7,8)
• InChI Key： LSJVQKDTVCDSPE-UHFFFAOYSA-N
• SMILES： N1C=CC(S(N)(=O)=O)=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 326.4±45.0 °C at 760 mmHg
• Flash Point: 151.2±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-pyrazole-3-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides